alpha-Trichechol
alpha-Trichechol
Brand Name:
Vulcanchem
CAS No.:
114882-48-3
VCID:
VC0049797
InChI:
InChI=1S/C27H48O5/c1-16(6-5-11-25(2,32)15-28)18-7-8-19-22-20(10-13-26(18,19)3)27(4)12-9-17(29)14-21(27)23(30)24(22)31/h16-24,28-32H,5-15H2,1-4H3/t16-,17-,18-,19+,20+,21+,22+,23+,24+,25?,26-,27-/m1/s1
SMILES:
CC(CCCC(C)(CO)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C27H48O5
Molecular Weight:
452.7 g/mol
alpha-Trichechol
CAS No.: 114882-48-3
Main Products
VCID: VC0049797
Molecular Formula: C27H48O5
Molecular Weight: 452.7 g/mol
| CAS No. | 114882-48-3 |
|---|---|
| Product Name | alpha-Trichechol |
| Molecular Formula | C27H48O5 |
| Molecular Weight | 452.7 g/mol |
| IUPAC Name | (3R,5R,6S,7S,8S,9S,10R,13R,14S,17R)-17-[(2R)-6,7-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,6,7-triol |
| Standard InChI | InChI=1S/C27H48O5/c1-16(6-5-11-25(2,32)15-28)18-7-8-19-22-20(10-13-26(18,19)3)27(4)12-9-17(29)14-21(27)23(30)24(22)31/h16-24,28-32H,5-15H2,1-4H3/t16-,17-,18-,19+,20+,21+,22+,23+,24+,25?,26-,27-/m1/s1 |
| Standard InChIKey | WLAXYIXLDQTVJE-JGXBBTQFSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(CO)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H]([C@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCCC(C)(CO)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCCC(C)(CO)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C |
| Synonyms | alpha-trichechol cholestane-3,6,7,25,26-pentol trichechol |
| PubChem Compound | 195120 |
| Last Modified | Nov 11 2021 |
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